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Compound of Interest

Compound Name: Cefditoren Pivoxil

Cat. No.: B1668825 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Cefditoren Pivoxil, an oral third-

generation cephalosporin, and its efficacy against a range of β-lactamase-producing bacteria.

Cefditoren is recognized for its broad spectrum of activity against common Gram-positive and

Gram-negative pathogens and its stability in the presence of many common β-lactamases,

which are a primary mechanism of resistance to β-lactam antibiotics.[1][2][3][4] This document

synthesizes in-vitro susceptibility data, details relevant experimental methodologies, and

visualizes key mechanisms and workflows to serve as a comprehensive resource.

Mechanism of Action and Structural Stability
Cefditoren Pivoxil is a prodrug that is absorbed orally and rapidly hydrolyzed by intestinal

esterases to its active form, cefditoren.[5] The bactericidal activity of cefditoren stems from the

inhibition of bacterial cell wall synthesis through its high affinity for Penicillin-Binding Proteins

(PBPs).[6][7][8]

Cefditoren's molecular structure is key to its stability against many β-lactamases.[9] It features:

An aminothiazole group, which enhances its activity against Gram-negative bacteria.[9]

A methoxyimino group, which confers stability against hydrolysis by a variety of β-

lactamases, including common penicillinases and some cephalosporinases.[7][9]
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A methylthiazole group that enhances its activity against Gram-positive organisms.[9]

This inherent stability allows cefditoren to remain effective against organisms that have

acquired resistance to other β-lactam antibiotics through the production of these enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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